Cas no 124679-13-6 (1-Pyreneacetonitrile, a-oxo-)

• Product Name: 1-Pyreneacetonitrile, a-oxo-
• CAS No: 124679-13-6
• MF: C₁₈H₉NO
• MW: 255.270164251328
• CID: 201718
• PubChem ID: 130232
• Update Time: 2025-04-19

1-Pyreneacetonitrile, a-oxo- Chemical and Physical Properties

Names and Identifiers

• 1-Pyreneacetonitrile, a-oxo-
• pyrene-1-carbonyl cyanide
• 1-Pyreneacetonitrile, alpha-oxo-
• alpha-Oxo-1-pyreneacetonitrile
• oxo(pyren-1-yl)acetonitrile
• Pyrene-1-carbonylcyanide
• DTXSID30924902
• 124679-13-6
• SCHEMBL7059095

• Inchi： 1S/C18H9NO/c19-10-16(20)14-8-6-13-5-4-11-2-1-3-12-7-9-15(14)18(13)17(11)12/h1-9H
• InChI Key： ZTLVIFYLZSQPBL-UHFFFAOYSA-N
• SMILES： O=C(C#N)C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

• Exact Mass: 255.06847
• Monoisotopic Mass: 255.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.365
• Boiling Point: 458.1°Cat760mmHg
• Flash Point: 230.8°C
• Refractive Index: 1.834
• PSA: 40.86